![molecular formula C7H5N3O2 B2502015 [1,2,3]Triazolo[1,5-a]pyridine-7-carboxylic acid CAS No. 1555335-57-3](/img/structure/B2502015.png)
[1,2,3]Triazolo[1,5-a]pyridine-7-carboxylic acid
Overview
Description
“[1,2,3]Triazolo[1,5-a]pyridine-7-carboxylic acid” is a nitrogenous heterocyclic compound with the CAS Number: 1555335-57-3 . It has a molecular weight of 163.14 . The compound is typically stored at room temperature and is available in powder form .
Synthesis Analysis
The synthesis of triazolo[1,5-a]pyridines involves a cascade transformation process . This methodology represents a convenient tool for the synthesis of various types of nitrogen-containing heterocycles .Molecular Structure Analysis
The molecular structure of “[1,2,3]Triazolo[1,5-a]pyridine-7-carboxylic acid” is represented by the InChI Code: 1S/C7H5N3O2/c11-7(12)6-3-1-2-5-4-8-9-10(5)6/h1-4H,(H,11,12) .Chemical Reactions Analysis
“[1,2,3]Triazolo[1,5-a]pyridines” can be used as precursors of tautomeric 2-(diazomethyl)pyridines . Both noncatalytic transformations and cascade reactions involving metal carbenes have been intensively studied .Physical And Chemical Properties Analysis
“[1,2,3]Triazolo[1,5-a]pyridine-7-carboxylic acid” is a powder that is stored at room temperature . It has a molecular weight of 163.14 .Scientific Research Applications
1. Precursors of Diazo Compounds and Metal Carbenes “[1,2,3]Triazolo[1,5-a]pyridines” are used as precursors of tautomeric 2-(diazomethyl)pyridines . This methodology represents a convenient tool for the synthesis of various types of nitrogen-containing heterocycles .
Molecular Chemosensors
“[1,2,3]Triazolo[1,5-a]pyridine” derivatives have been tested as chemosensors for metal ions . A particular response is obtained in the case of ZnTPT+2. The Zn2+ TPT 1:1 complex has proved to be an efficient chemosensor for anions especially nitrite and cyanide .
Synthesis of Novel Pyridinium Salts
“[1,2,3]Triazolo[1,5-a]pyridinium” salts are synthesized from triazolopyridines . These salts have been studied for their in vitro leishmanicidal activity .
4. Precursors of Carbocations, Carbenes, or Carbenoids Diazo compounds, which can be derived from “[1,2,3]Triazolo[1,5-a]pyridines”, act as precursors of carbocations, carbenes, or carbenoids . They are also used as 1,3-dipoles in cycloaddition reactions .
Precursors of α-Diazoimines
Some “[1,2,3]Triazolo[1,5-a]pyridines” can undergo spontaneous electrocyclic ring opening to form isomeric α-diazoimines . This property allows triazoles to be used as precursors of diazo compounds and corresponding metal carbenoids .
Precursors of Nitrogen-Containing Heterocycles
“[1,2,3]Triazolo[1,5-a]pyridines” are used as precursors in the synthesis of various types of nitrogen-containing heterocycles .
Mechanism of Action
While the specific mechanism of action for “[1,2,3]Triazolo[1,5-a]pyridine-7-carboxylic acid” is not mentioned in the retrieved papers, triazolo[1,5-a]pyridines are known to act as precursors of tautomeric 2-(diazomethyl)pyridines . This property allows them to be used in the synthesis of various types of nitrogen-containing heterocycles .
Safety and Hazards
Future Directions
While the specific future directions for “[1,2,3]Triazolo[1,5-a]pyridine-7-carboxylic acid” are not mentioned in the retrieved papers, the use of triazolo[1,5-a]pyridines as precursors of tautomeric 2-(diazomethyl)pyridines represents a promising methodology for the synthesis of various types of nitrogen-containing heterocycles . This could open up new avenues for research and development in the field of medicinal chemistry.
properties
IUPAC Name |
triazolo[1,5-a]pyridine-7-carboxylic acid |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C7H5N3O2/c11-7(12)6-3-1-2-5-4-8-9-10(5)6/h1-4H,(H,11,12) |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
QVEYWLQAIBRGPE-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC2=CN=NN2C(=C1)C(=O)O |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C7H5N3O2 |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
163.13 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
[1,2,3]Triazolo[1,5-a]pyridine-7-carboxylic acid | |
CAS RN |
1555335-57-3 |
Source
|
| Record name | [1,2,3]triazolo[1,5-a]pyridine-7-carboxylic acid | |
| Source | European Chemicals Agency (ECHA) | |
| URL | https://echa.europa.eu/information-on-chemicals | |
| Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
| Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
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